1-(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one

• IUPAC Name: 1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylpropan-1-one
• InChI: InChI=1S/C22H25N3O4S2/c1-16-3-6-18(7-4-16)31(27,28)14-9-21(26)24-10-12-25(13-11-24)22-23-19-8-5-17(29-2)15-20(19)30-22/h3-8,15H,9-14H2,1-2H3
• InChI Key: NUKDLOHJXBNIBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)OC
• Molecular Formula: C22H25N3O4S2
• Molecular Weight: 459.6 g/mol

Description

The compound “1-(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one” is a complex organic molecule that contains several functional groups, including a benzothiazole, a piperazine ring, a methoxy group, and a tosyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. The benzothiazole and piperazine rings, for example, are likely to adopt certain conformations based on the principles of stereochemistry.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the benzothiazole ring might undergo electrophilic aromatic substitution, while the piperazine ring might participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be influenced by factors like its molecular structure and the functional groups present.

Mechanism of Action

Target of Action

The primary target of this compound is tubulin , a globular protein that is the main constituent of microtubules in cells . Tubulin is crucial for maintaining cell structure, chromosome segregation during mitosis, and intracellular transport .

Mode of Action

This compound interacts with its target, tubulin, by binding to the colchicine binding site . This interaction inhibits tubulin polymerization, a process essential for microtubule formation and function . As a result, the normal functioning of the cell is disrupted, leading to cell cycle arrest and apoptosis .

Biochemical Pathways

The compound’s action on tubulin affects the microtubule dynamics within the cell . Microtubules are involved in various cellular processes, including cell division, intracellular transport, and maintenance of cell shape. By inhibiting tubulin polymerization, the compound disrupts these processes, leading to cell cycle arrest and ultimately cell death .

Result of Action

The compound’s action results in the inhibition of cell proliferation and the induction of apoptosis . This is achieved through the disruption of microtubule dynamics, leading to cell cycle arrest . The compound has shown cytotoxic activity against certain cell lines, indicating its potential as an anticancer agent .

Advantages and Limitations for Lab Experiments

One of the major advantages of using MBTP in lab experiments is its potent pharmacological activity against various types of cancer cells. The compound has also been found to possess potent antifungal and antibacterial properties, making it a useful tool for the study of infectious diseases. However, one of the limitations of using MBTP in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on MBTP. One potential direction is the development of new analogs of the compound with improved pharmacological properties. Another direction is the study of the compound's mechanism of action, which may help to identify new targets for drug development. Additionally, further studies are needed to evaluate the safety and efficacy of MBTP in preclinical and clinical trials.

Scientific Research Applications

MBTP has been studied extensively for its potential applications in medicinal chemistry. The compound has been found to exhibit significant activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. MBTP has also been found to possess potent antifungal and antibacterial properties, making it a potential candidate for the treatment of infectious diseases.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it is handled. Proper safety precautions should always be taken when working with chemicals.